Cas no 508-54-3 (14-hydroxycodeinone)

• Product Name: 14-hydroxycodeinone
• CAS No: 508-54-3
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 839082
• PubChem ID: 9926820
• Update Time: 2025-04-19

14-hydroxycodeinone Chemical and Physical Properties

Names and Identifiers

• 14-hydroxycodeinone
• 14-hydroxy-codeinone
• 4-(9b-ethyl-5-methoxy-1,2,3,3a,8,9,9a,9b-octahydro-phenanthro[4,5-bcd]furan-3-yl)-morpholine
• Morpholine,4-(9bb-ethyl-1,2,3,3ab,8,9,9ab,9b-octahydro-5-methoxyphenanthro[4,5-bcd]furan-3-yl)-(8CI)
• Morpholine,4-(9b-ethyl-1,2,3,3a,8,9,9a,9b-octahydro-5-methoxyphenanthro[4,5-bcd]furan-3-yl)-,[3S-(3a,3ab,9ab,9bb)]-(9CI)
• Oxycodone impurity D
• EINECS 208-085-8
• MORPHINAN-6-ONE, 7,8-DIDEHYDRO-4,5-EPOXY-14-HYDROXY-3-METHOXY-17-METHYL-, (5-.ALPHA.)-
• (5alpha)-7,8-Didehydro-4,5-epoxy-14-hydroxy-3-methoxy-17-methylmorphinan-6-one
• DTXSID801316557
• 91138F771G
• CODEINONE, 14-HYDROXY-
• 7,8-Didehydro-4,5alpha-epoxy-14-hydroxy-3-methoxy-17-methylmorphinan-6-one (14-Hydroxycodeinone)
• Hydroxycodeinone
• (5.ALPHA.)-7,8-DIDEHYDRO-4,5-EPOXY-14-HYDROXY-3-METHOXY-17-METHYLMORPHINAN-6-ONE
• CODEINE MONOHYDRATE IMPURITY K [EP IMPURITY]
• 14-Hydroxy Codeinone
• Q27271360
• HYDROXYCODEINONE [MI]
• BRN 4552573
• UNII-91138F771G
• Morphinan-6-one, 7,8-didehydro-4,5-epoxy-14-hydroxy-3-methoxy-17-methyl-, (5-alpha)-
• 14.BETA.-HYDROXYCODEINONE
• OXYCODONE HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• SCHEMBL38000
• 508-54-3
• CODEINE HYDROCHLORIDE DIHYDRATE IMPURITY K [EP IMPURITY]
• CODEINE PHOSPHATE HEMIHYDRATE IMPURITY K [EP IMPURITY]

• Inchi： 1S/C18H19NO4/c1-19-8-7-17-14-10-3-4-12(22-2)15(14)23-16(17)11(20)5-6-18(17,21)13(19)9-10/h3-6,13,16,21H,7-9H2,1-2H3/t13-,16+,17+,18-/m1/s1
• InChI Key： YYCRAERBSFHMPL-XFKAJCMBSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(C=CC([C@H]1[C@@]5(C=32)CCN4C)=O)O)OC

Computed Properties

• Exact Mass: 313.13100
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.2389 (rough estimate)
• Melting Point: 275°C (rough estimate)
• Boiling Point: 453.15°C (rough estimate)
• Refractive Index: 1.5100 (estimate)
• PSA: 59.00000
• LogP: 1.35280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans